Cas no 1818258-10-4 (tert-butyl N-[(1R,2R)-2-(4-bromo-2-thienyl)cyclopropyl]carbamate)

• Product Name: tert-butyl N-[(1R,2R)-2-(4-bromo-2-thienyl)cyclopropyl]carbamate
• CAS No: 1818258-10-4
• MF: C₁₂H₁₆BrNO₂S
• MW: 318.229941368103
• CID: 4708372
• Update Time: 2025-06-10

tert-butyl N-[(1R,2R)-2-(4-bromo-2-thienyl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1R,2R)-2-(4-bromothiophen-2-yl)cyclopropyl)carbamate
• Tert-butyl N-[2-(4-bromothiophen-2-yl)cyclopropyl]carbamate
• tert-butyl N-[(1R,2R)-2-(4-bromo-2-thienyl)cyclopropyl]carbamate

• Inchi： 1S/C12H16BrNO2S/c1-12(2,3)16-11(15)14-9-5-8(9)10-4-7(13)6-17-10/h4,6,8-9H,5H2,1-3H3,(H,14,15)
• InChI Key： VOHPYSMGEAUXTD-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1CC1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Topological Polar Surface Area: 66.6

Additional information on tert-butyl N-[(1R,2R)-2-(4-bromo-2-thienyl)cyclopropyl]carbamate

Comprehensive Overview of tert-butyl N-[(1R,2R)-2-(4-bromo-2-thienyl)cyclopropyl]carbamate (CAS No. 1818258-10-4)

The compound tert-butyl N-[(1R,2R)-2-(4-bromo-2-thienyl)cyclopropyl]carbamate (CAS No. 1818258-10-4) is a highly specialized chiral intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and a thienyl moiety, makes it a valuable building block for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for tert-butyl carbamate derivatives?" This compound addresses this query by showcasing a practical example of stereoselective cyclopropanation and carbamate protection. The presence of the 4-bromo-2-thienyl group further enhances its reactivity, enabling cross-coupling reactions like Suzuki-Miyaura and Stille couplings, which are frequently discussed in modern synthetic methodologies.

In the context of green chemistry trends, tert-butyl N-[(1R,2R)-2-(4-bromo-2-thienyl)cyclopropyl]carbamate has gained attention for its potential in atom-economical transformations. The tert-butyloxycarbonyl (Boc) protecting group is particularly relevant as it aligns with the industry's shift toward sustainable protecting group strategies. Recent publications highlight its utility in flow chemistry setups, answering another common search: "How to optimize Boc protection in continuous flow systems?"

The stereochemistry of this compound (specifically the (1R,2R) configuration) makes it a hot topic in asymmetric synthesis forums. Many researchers search for "chiral cyclopropane building blocks for drug development", and this compound serves as an excellent case study. Its rigid three-membered ring structure is known to improve metabolic stability in drug candidates—a property highly sought after in medicinal chemistry circles discussing bioisosteric replacements.

Analytical characterization of CAS No. 1818258-10-4 typically involves advanced techniques like chiral HPLC and X-ray crystallography, addressing another frequently asked question: "How to confirm the absolute configuration of cyclopropyl derivatives?" The bromine atom present in the structure also makes it suitable for radiohalogenation studies, which are crucial in PET tracer development—a trending area in molecular imaging research.

From a commercial perspective, the compound's stability under various conditions makes it attractive for scale-up processes. Pharmaceutical companies often search for "thermally stable carbamate intermediates", and this molecule's tert-butyl group provides excellent protection against premature decomposition. Its shelf-life and storage conditions (typically 2-8°C under inert atmosphere) are frequently discussed in process chemistry optimization forums.

Recent patent analyses reveal growing interest in thiophene-containing pharmaceuticals, making the 4-bromo-2-thienyl subunit of this compound particularly valuable. The thiophene ring's isosteric relationship with phenyl groups while offering improved electronic properties and metabolic profiles explains its popularity in structure-activity relationship (SAR) studies. This directly relates to common search queries about "bioisosteric replacements for benzene rings" in drug design.

In the academic sphere, CAS No. 1818258-10-4 serves as an excellent teaching tool for demonstrating conformational analysis principles. The strained cyclopropyl ring creates unique electronic effects that challenge traditional orbital alignment theories—a subject often searched as "cyclopropane ring strain and reactivity". These fundamental concepts remain crucial for students and researchers alike in understanding molecular geometry effects on chemical behavior.

The future research directions for this compound likely involve its application in targeted protein degradation (PROTACs) and covalent inhibitor development, two of the most searched topics in contemporary drug discovery. Its bromothienyl group could serve as an attachment point for E3 ligase recruiters, while the carbamate functionality might be modified into reactive warheads—demonstrating the compound's versatility in addressing multiple cutting-edge research areas simultaneously.